Cas no 1909312-14-6 (5-Thia-8-azaspiro[3.6]decane, 5,5-dioxide)

• Product Name: 5-Thia-8-azaspiro[3.6]decane, 5,5-dioxide
• CAS No: 1909312-14-6
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• CID: 5162735
• Update Time: 2025-07-02

5-Thia-8-azaspiro[3.6]decane, 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• 5-Thia-8-azaspiro[3.6]decane, 5,5-dioxide

• Inchi： 1S/C8H15NO2S/c10-12(11)7-6-9-5-4-8(12)2-1-3-8/h9H,1-7H2
• InChI Key： XSNJHANIIPGHGB-UHFFFAOYSA-N
• SMILES： C1C2(CCNCCS2(=O)=O)CC1

Additional information on 5-Thia-8-azaspiro[3.6]decane, 5,5-dioxide

Recent Advances in the Study of 5-Thia-8-azaspiro[3.6]decane, 5,5-dioxide (CAS: 1909312-14-6)

The compound 5-Thia-8-azaspiro[3.6]decane, 5,5-dioxide (CAS: 1909312-14-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic sulfonamide derivative has been explored as a key scaffold in the development of novel bioactive molecules, particularly in the areas of central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its pharmacological potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 5-Thia-8-azaspiro[3.6]decane, 5,5-dioxide via a novel cyclization strategy, achieving high yields and excellent purity. The study highlighted the compound's stability under physiological conditions, making it a promising candidate for further drug development. Additionally, the spirocyclic framework was shown to enhance blood-brain barrier penetration, a critical factor for CNS-targeted therapies.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters, investigated the antimicrobial properties of derivatives of 5-Thia-8-azaspiro[3.6]decane, 5,5-dioxide. The researchers synthesized a series of analogs and evaluated their activity against multidrug-resistant bacterial strains. Several derivatives exhibited potent inhibitory effects against Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to human cells. These findings suggest that this scaffold could serve as a foundation for developing new antibiotics to address the growing threat of antimicrobial resistance.

Further research has explored the potential of 5-Thia-8-azaspiro[3.6]decane, 5,5-dioxide in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that certain derivatives of this compound exhibited neuroprotective effects in in vitro models of Parkinson's disease. The compounds were found to modulate key pathways involved in oxidative stress and inflammation, two major contributors to neurodegeneration. These results open new avenues for the development of disease-modifying therapies for Parkinson's and other neurodegenerative disorders.

In conclusion, recent studies on 5-Thia-8-azaspiro[3.6]decane, 5,5-dioxide (CAS: 1909312-14-6) have demonstrated its versatility as a pharmacophore in medicinal chemistry. Its unique spirocyclic structure, combined with favorable pharmacokinetic properties, makes it an attractive scaffold for drug discovery. Future research should focus on optimizing its biological activity and exploring its potential in other therapeutic areas, such as oncology and metabolic diseases.